N1-Isopropyl-1H-pyrazole-1,4,5-triamine

• Molecular Formula: C6H13N5
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 1-N-propan-2-ylpyrazole-1,4,5-triamine
• InChI: InChI=1S/C6H13N5/c1-4(2)10-11-6(8)5(7)3-9-11/h3-4,10H,7-8H2,1-2H3
• InChI Key: NASRQJCSLOUWSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NN1C(=C(C=N1)N)N

Description

N1-Isopropyl-1H-pyrazole-1,4,5-triamine is a compound belonging to the pyrazole family, which is known for its versatile applications in organic synthesis and medicinal chemistry. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. The presence of the isopropyl group and three amino groups in this compound makes it a unique and interesting compound for various chemical and biological studies .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N1-Isopropyl-1H-pyrazole-1,4,5-triamine typically involves the cyclization of appropriate precursors under controlled conditions. . The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as acids or bases to facilitate the cyclization process.

Industrial Production Methods: Industrial production of this compound may involve large-scale batch or continuous flow processes. The key steps include the preparation of starting materials, the cyclization reaction, and subsequent purification steps to obtain the desired product with high purity. Techniques such as crystallization, distillation, and chromatography are commonly employed in the purification process .

Chemical Reactions Analysis

Types of Reactions: N1-Isopropyl-1H-pyrazole-1,4,5-triamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino groups in the compound can participate in substitution reactions with electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride; typically in anhydrous solvents.

Substitution: Electrophiles like alkyl halides, acyl chlorides; often in the presence of a base.

Major Products: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound, which can be further utilized in different applications .

Scientific Research Applications

N1-Isopropyl-1H-pyrazole-1,4,5-triamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials, such as polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of N1-Isopropyl-1H-pyrazole-1,4,5-triamine is not fully understood. it is believed to interact with specific molecular targets and pathways in biological systems. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity and influencing various biochemical processes .

Comparison with Similar Compounds

3(5)-Aminopyrazoles: These compounds are structurally similar to N1-Isopropyl-1H-pyrazole-1,4,5-triamine and are used as precursors in the synthesis of condensed heterocyclic systems.

1H-Pyrazole-1-carboxamidine: Another related compound with applications in organic synthesis and medicinal chemistry.

Uniqueness: this compound is unique due to the presence of the isopropyl group and three amino groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .